Cas no 1784488-39-6 (5-Thiazolecarboxaldehyde, 2-fluoro-)

• Product Name: 5-Thiazolecarboxaldehyde, 2-fluoro-
• CAS No: 1784488-39-6
• MF: C₄H₂FNOS
• MW: 131.128182888031
• CID: 5264353
• Update Time: 2025-06-09

5-Thiazolecarboxaldehyde, 2-fluoro- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxaldehyde, 2-fluoro-

• Inchi： 1S/C4H2FNOS/c5-4-6-1-3(2-7)8-4/h1-2H
• InChI Key： JLDHKBPHTVGLNW-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CN=C1F

Additional information on 5-Thiazolecarboxaldehyde, 2-fluoro-

Comprehensive Overview of 5-Thiazolecarboxaldehyde, 2-fluoro- (CAS No. 1784488-39-6)

5-Thiazolecarboxaldehyde, 2-fluoro- (CAS No. 1784488-39-6) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a fluoro group at the 2-position of the thiazole ring enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular formula, C₄H₂FNO₁S, highlights its compact yet versatile structure. Its thiazolecarboxaldehyde moiety is a key feature that enables diverse chemical transformations, such as condensation reactions and nucleophilic additions. This flexibility has led to its use in the synthesis of more complex molecules, including fluorinated analogs of biologically active compounds. Recent studies have also investigated its potential in material science, particularly in the design of organic electronic materials.

In the context of current trends, 5-Thiazolecarboxaldehyde, 2-fluoro- aligns with the growing demand for fluorinated building blocks in medicinal chemistry. Fluorination is a widely adopted strategy to improve metabolic stability and binding affinity in drug candidates. Searches for terms like "fluoro-thiazole derivatives" and "CAS 1784488-39-6 applications" have surged, reflecting the compound's relevance in cutting-edge research. Additionally, its role in green chemistry initiatives—where reduced waste and efficient synthesis are prioritized—has been explored.

From a commercial perspective, suppliers of 5-Thiazolecarboxaldehyde, 2-fluoro- emphasize its high purity (>98%) and compatibility with modern catalytic methods. The compound's stability under ambient conditions makes it a practical choice for industrial-scale production. Its use in high-throughput screening libraries further underscores its importance in early-stage drug development. Researchers frequently inquire about its "synthetic routes" and "safety data sheets," indicating a need for detailed technical documentation.

Looking ahead, the demand for 5-Thiazolecarboxaldehyde, 2-fluoro- is expected to rise, driven by advancements in precision medicine and bioconjugation techniques. Its ability to serve as a precursor for PET radiotracers (positron emission tomography) is another area of active investigation. As the scientific community continues to uncover new applications, this compound will likely remain a focal point in both academic and industrial research.